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Compound of Interest

Compound Name: 2-(n-Propyilthio)adenosine
CAS No.: 31528-53-7
Cat. No.: B1246292
Get Quote
. J

Introduction & Physicochemical Profile

2-(n-Propylthio)adenosine is a nucleoside analog characterized by the substitution of the
hydrogen at the C2 position of the adenine ring with a hydrophobic propylthio group. This
structural modification significantly alters the solubility profile compared to the parent
compound, adenosine.

While adenosine is amphiphilic with moderate water solubility, the addition of the propylthio
moiety increases the compound's lipophilicity (LogP). Consequently, direct dissolution in
aqueous buffers (PBS, Saline) is often difficult and can lead to micro-precipitation, resulting in
inconsistent experimental data.

Key Chemical Properties (Calculated)
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Property Value Notes

) Adenosine core + Propylthio
Chemical Formula _
chain

Molecular Weight 341.39 g/mol Use this for Molar calculations

More lipophilic than Adenosine

Predicted LogP ~1.5-2.0
(LogP ~-1.0)
Appearance White to Off-white Solid Hygroscopic; store desiccated
] ] ] Recommended for Stock
Primary Solvent DMSO (Dimethyl Sulfoxide) )
Solutions
Viable, but higher volatility
Secondary Solvent Ethanol ) ] )
risks concentration shifts
N Do not use for initial stock
Aqueous Solubility Poor (<1 mg/mL)

preparation

Solubility Decision Matrix

To ensure experimental reproducibility, the "Golden Rule" of lipophilic nucleosides is to create a
high-concentration organic stock solution, followed by rapid dilution into the aqueous assay
medium.

Solvent Compatibility Table
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Solvent Solubility Rating Max Conc. (Est.) Application

Recommended Stock.
DMSO (Anhydrous) Excellent 50 - 100 mM Cryo-stable and
antimicrobial.

Alternative if DMSO is
Ethanol (100%) Good 10-25mM toxic to specific

sensitive cell lines.

Avoid. High risk of
Water / PBS Poor <0.5mM precipitation and
hydrolysis.

Not Recommended.
Acidic pH may

0.1 M HCI Moderate 5-10 mM .
damage the glycosidic

bond.

Detailed Preparation Protocol

Materials Required
e Compound: 2-(n-Propylthio)adenosine (Solid)

» Solvent: Dimethyl Sulfoxide (DMSO), sterile filtered, cell-culture grade (=299.9%).
e Vessel: Amber glass vial (to protect from light) with a PTFE-lined cap.

o Equipment: Analytical balance, Vortex mixer, Sonicator bath.

Step-by-Step Procedure: 10 mM Stock Solution

Target: Prepare 1 mL of a 10 mM Stock Solution.

o Equilibration: Allow the vial of solid 2-(n-Propylthio)adenosine to equilibrate to room
temperature before opening. This prevents condensation from forming on the hygroscopic
solid.

e Weighing: Weigh 3.41 mg of the compound.
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e To cite this document: BenchChem. [Application Note: Solubilization and Handling of 2-(n-
Propylthio)adenosine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246292/docs#application-note-solubilization-and-
handling-of-2-n-propylthio-adenosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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